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Hazard Identification for 6-Isopropylindole

The table below summarizes the specific hazards associated with 6-Isopropylindole (CAS 32996-24-0)

based on the harmonized classification system [1].

Hazard Statement
Code

Meaning Risk and Safety Precautions

H302 (Acute Tox. 4
Oral)

Harmful if swallowed May cause adverse health effects if ingested.

H317 (Skin Sens. 1) May cause an allergic skin
reaction

Can lead to skin sensitization, an allergic response
upon contact.

Other Hazards Acute Tox. 4 Oral The substance is classified for acute oral toxicity.

WGK 3 It is classified as highly hazardous to water (water

hazard class 3) [1].

Safety and Handling Protocols

For safe handling of 6-Isopropylindole, adhere to the following personal protective equipment (PPE) and

storage guidelines [1]:
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Personal Protective Equipment (PPE): Wear a dust mask type N95 (US), eyesidears,

facesidears, and gloves to prevent inhalation, eye contact, and skin exposure.
Storage: The safety data sheet indicates a storage class code of 11 (Combustible Solids). Store in

a cool, well-ventilated place, away from ignition sources.
Physical Properties: The compound is a solid with a melting point (mp) of 36-40 °C [1].

Frequently Asked Questions

What is the clinical significance of the isopropyl group in this
compound?

While 6-Isopropylindole itself is an organic synthetic intermediate, the isopropyl (isopropanol) moiety is

well-studied in toxicology. Isopropanol is a central nervous system (CNS) depressant. In cases of poisoning,

it causes CNS and respiratory depression and can lead to circulatory collapse. Its metabolism produces

acetone, which contributes to the observed toxicity, notably ketonemia and ketonuria without a significant

metabolic acidosis [2]. This information is crucial for understanding the potential systemic toxicity of the

compound or its metabolites.

Are there other related hazards I should be aware of?

Yes. The search results highlight that other chemicals used in laboratory settings, such as methacrylates (e.g.,

2-hydroxyethyl methacrylate, HEMA), are known to cause allergic reactions and respiratory irritation

[3]. This underscores the importance of a comprehensive chemical hygiene plan. Always consult the Safety

Data Sheet (SDS) for every chemical you handle, as it provides the complete hazard profile, first-aid

measures, and fire-fighting measures.

Experimental Risk Assessment Workflow

For any experiment involving 6-Isopropylindole, you should follow a logical risk assessment process. The

diagram below outlines the key steps to ensure safety.
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Start Experiment Planning

Consult Safety Data Sheet (SDS)

Identify Hazards
(e.g., H302, H317, WGK 3)

Define Engineering Controls
(Fume Hood, Ventilation)

Select Personal Protective Equipment (PPE)
(Gloves, Eyeshields, N95 Mask)

Plan for Waste Disposal

Define Emergency Procedures

Proceed with Caution

Click to download full resolution via product page

I hope this structured information helps you establish a safe working environment. Since the search results

did not contain specific experimental methodologies, you may need to consult specialized chemical synthesis

databases or literature to develop detailed protocols.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s1913588?utm_src=pdf-body-img
https://www.smolecule.com/products/s1913588?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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